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Compound of Interest

5-Oxo0-2'-phenyl-L-
Compound Name:

prolinohydrazide
CAS No.: 26275-69-4
Cat. No.: B12642888

Get Quote

Executive Summary & Compound Profile

5-0Ox0-2'-phenyl-L-prolinohydrazide (CAS: 26275-69-4) is a specialized research compound
belonging to the racetam-like class of nootropics and prolyl oligopeptidase (POP) inhibitors.
Structurally, it combines the core pyroglutamic acid (5-oxo-L-proline) scaffold—common to
endogenous neuropeptides and racetams—with a phenylhydrazide moiety. This modification
significantly alters its physicochemical profile compared to classical racetams like Piracetam,
enhancing lipophilicity and blood-brain barrier (BBB) permeability while introducing potential for
specific enzymatic inhibition.

This guide outlines the experimental frameworks for utilizing this compound in
neuropharmacology, focusing on its potential as a cognitive enhancer, neuroprotective agent,
and enzyme modulator.

Chemical Identity
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Property Detail

Chemical Name 5-0Ox0-2'-phenyl-L-prolinohydrazide

CAS Number 26275-69-4

Molecular Formula C11H13N302

Molecular Weight 219.24 g/mol

Structural Class Pyroglutamyl hydrazide / Racetam analog

Soluble in DMSO, Ethanol; limited solubility in

Solubility .
water

Storage -20°C, desiccated, protected from light

Mechanistic Applications in Neuroscience
Prolyl Oligopeptidase (POP) Inhibition

The prolyl hydrazide motif is a classic "warhead" for inhibiting Prolyl Oligopeptidase (POP, EC
3.4.21.26), a cytosolic serine peptidase involved in the degradation of proline-containing
neuropeptides (e.g., Substance P, TRH, Arginine Vasopressin).

e Mechanism: The hydrazide group interacts with the catalytic serine of POP, while the phenyl
group occupies the hydrophobic S1 or S2 binding pocket, preventing neuropeptide
hydrolysis.

o Qutcome: Increased half-life of memory-enhancing neuropeptides, leading to cognitive

improvement.

AMPA Receptor Modulation (Racetam-like Activity)

Like its structural relative Piracetam, 5-Oxo0-2'-phenyl-L-prolinohydrazide is hypothesized to
modulate AMPA receptor kinetics.

e Mechanism: Positive allosteric modulation (PAM) of GIUuA subunits, reducing desensitization
rates and enhancing synaptic transmission (LTP).

e Outcome: Enhanced synaptic plasticity and memory consolidation.
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Neuroprotection & Mitochondrial Function

The hydrazide moiety possesses intrinsic antioxidant properties, potentially scavenging
reactive oxygen species (ROS) in models of neurodegeneration.

Visualization: Mechanistic Pathways
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Figure 1: Dual mechanistic pathway showing POP inhibition and AMPA modulation leading to
cognitive enhancement.

Experimental Protocols
Formulation for In Vivo Administration

Due to the phenyl group, aqueous solubility is lower than Piracetam. Proper formulation is
critical for bioavailability.

Reagents:

Compound (CAS 26275-69-4)[1][2][3][4]

Dimethyl sulfoxide (DMSO), sterile grade

Polyethylene glycol 400 (PEG400)

Saline (0.9% NaCl)

Protocol:
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Stock Solution: Dissolve 10 mg of compound in 100 uL DMSO. Vortex until clear.
Carrier Addition: Add 400 pL PEG400 to the DMSO stock. Mix by inversion.

Final Dilution: Slowly add 500 pL warm sterile saline (37°C) with continuous vortexing to
prevent precipitation.

Final Vehicle: 10% DMSO / 40% PEG400 / 50% Saline.

Dosing: Administer IP (Intraperitoneal) at 10-50 mg/kg.

In Vitro Prolyl Oligopeptidase (POP) Inhibition Assay

This assay validates the compound's primary enzymatic target.

Materials:

Recombinant Human POP (rhPOP)
Substrate: Z-Gly-Pro-AMC (Fluorogenic)

Assay Buffer: 100 mM HEPES, pH 7.5, 1 mM DTT, 1 mM EDTA.

Workflow:

Preparation: Dilute compound in Assay Buffer to concentrations ranging from 1 nM to 100
HM.

Incubation: Mix 10 pL of compound solution with 40 pL of rhPOP enzyme (10 nM final).
Incubate for 15 min at 37°C.

Reaction Start: Add 50 pL of Z-Gly-Pro-AMC substrate (20 pM final).
Measurement: Monitor fluorescence (Ex: 360 nm / Em: 460 nm) kinetically for 30 minutes.

Analysis: Calculate ICso by plotting initial velocity vs. log[Inhibitor].

Ex Vivo Hippocampal Slice LTP Recording
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To verify synaptic plasticity effects.
Workflow:

o Dissection: Rapidly isolate hippocampus from male Wistar rats (4-6 weeks old) in ice-cold
aCSF.

 Slicing: Cut 400 um transverse slices. Recover for 1 hr at room temperature.
o Perfusion: Transfer to recording chamber, perfused with oxygenated aCSF (2 mL/min).

o Baseline: Stimulate Schaffer collaterals and record fEPSP slope in CA1 stratum radiatum for
20 min (stable baseline).

o Treatment: Peruse 5-Oxo-2'-phenyl-L-prolinohydrazide (10 pM) for 15 min.
 Induction: Apply High-Frequency Stimulation (HFS: 100 Hz, 1s).
o Recording: Monitor fEPSP slope for 60 min post-HFS.

e Result: Compare % potentiation vs. vehicle control.

Visualization: Experimental Workflow
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Figure 2: Step-by-step workflow from formulation to multi-modal validation.

Safety & Toxicology Considerations

While racetams are generally safe, the hydrazide moiety in 5-Oxo0-2'-phenyl-L-
prolinohydrazide warrants specific toxicological monitoring.

e Hydrazine Release: In acidic environments (stomach), hydrazides can hydrolyze. Monitor for
potential hydrazine toxicity (hepatotoxicity, hemolysis).

o Mitigation: Use parenteral routes (IV/IP) or enteric-coated capsules for oral studies.

e Hemolysis Check: Perform an in vitro hemolysis assay with rabbit erythrocytes before high-
dose in vivo studies.

e LD50 Estimation: Conduct an acute toxicity "Up-and-Down" procedure (OECD 425) starting
at 50 mg/kg.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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